Cas no 212651-47-3 (2-((((9H-Fluoren-9-YL)methoxy)carbonyl)(methyl)amino)acetic acid hydrate)

2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)acetic acid hydrate is a fluorenylmethyloxycarbonyl (Fmoc)-protected amino acid derivative, commonly employed in solid-phase peptide synthesis (SPPS). Its key advantages include the Fmoc group's orthogonality to acid-labile protecting groups, enabling selective deprotection under mild basic conditions. The methyl-substituted amino backbone enhances steric control, improving peptide chain assembly efficiency. The hydrate form ensures stability during storage and handling. This compound is particularly valuable in the synthesis of modified peptides, where precise incorporation of N-methylated residues is required. Its compatibility with standard SPPS protocols makes it a reliable choice for researchers in peptide chemistry and pharmaceutical development.

2-((((9H-Fluoren-9-YL)methoxy)carbonyl)(methyl)amino)acetic acid hydrate structure

212651-47-3 structure

Product Name:2-((((9H-Fluoren-9-YL)methoxy)carbonyl)(methyl)amino)acetic acid hydrate

CAS No:212651-47-3

MF:C₁₈H₁₉NO₅

MW:329.347165346146

MDL:MFCD00180724

CID:2084013

Update Time:2025-08-05

2-((((9H-Fluoren-9-YL)methoxy)carbonyl)(methyl)amino)acetic acid hydrate Chemical and Physical Properties

Names and Identifiers

- Fmoc-sarcosine Hydrate
- 2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)acetic acid hydrate
- Glycine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-N-methyl-, monohydrate (9CI)
- Fmoc-sarcosine monohydrate
- 2-[9H-fluoren-9-ylmethoxycarbonyl(methyl)amino]acetic acid;hydrate
- Fmoc-sarcosineHydrate
- KSC915Q4D
- 6986AH
- TRA0078087
- AM82640
- SY030042
- ST2413096
- AX8215142
- AB0065948
- {[(9H-fluoren-9-ylmethox
- 2-((((9H-Fluoren-9-YL)methoxy)carbonyl)(methyl)amino)acetic acid hydrate
- MDL： MFCD00180724
- Inchi： 1S/C18H17NO4.H2O/c1-19(10-17(20)21)18(22)23-11-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16;/h2-9,16H,10-11H2,1H3,(H,20,21);1H2
- InChI Key： CUJSWOOWOONPRH-UHFFFAOYSA-N
- SMILES： O(C(N(C)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2.O

Computed Properties

Exact Mass: 329.12600
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 430
Topological Polar Surface Area: 67.8

Experimental Properties

Boiling Point: 512.8℃ at 760 mmHg
PSA: 76.07000
LogP: 2.88760

2-((((9H-Fluoren-9-YL)methoxy)carbonyl)(methyl)amino)acetic acid hydrate Pricemore >>

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